Cas no 2228430-58-6 (1-(3-bromo-4-methylphenyl)cyclobutylmethanol)

• Product Name: 1-(3-bromo-4-methylphenyl)cyclobutylmethanol
• CAS No: 2228430-58-6
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6395348
• PubChem ID: 165644895
• Update Time: 2025-11-01

1-(3-bromo-4-methylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylphenyl)cyclobutylmethanol
• EN300-1925059
• 2228430-58-6
• [1-(3-bromo-4-methylphenyl)cyclobutyl]methanol

• Inchi： 1S/C12H15BrO/c1-9-3-4-10(7-11(9)13)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： KQVGUGHXMNAOKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-4-methylphenyl)cyclobutylmethanol

1-(3-bromo-4-methylphenyl)cyclobutylmethanol: A Novel Compound with Promising Applications in Pharmaceutical Research

1-(3-bromo-4-methylphenyl)cyclobutylmethanol, with the CAS No. 2228430-58-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research. This molecule features a cyclobutylmethanol scaffold connected to a brominated phenyl ring, which introduces both steric and electronic effects critical for modulating biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and oncological pathways.

The 1-(3-bromo-4-methylphenyl)cyclobutylmethanol molecule exhibits a complex stereochemistry that influences its pharmacokinetic properties. The presence of the bromine atom at the 3-position of the phenyl ring enhances its lipophilicity, while the methyl group at the 4-position provides steric hindrance, which may impact its interaction with biological targets. These structural features make it a valuable candidate for further chemical modification to optimize therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(3-bromo-4-methylphenyl)cyclobutylmethanol. A 2022 study published in Organic & Biomolecular Chemistry described a novel asymmetric synthesis approach that utilizes chiral catalysts to achieve high enantioselectivity in the formation of the cyclobutyl ring. This method not only improves the yield but also reduces the reliance on toxic reagents, aligning with green chemistry principles.

The biological activity of 1-(3-bromo-4-methylphenyl)cyclobutylmethanol has been explored in several preclinical studies. In vitro assays have shown its potential to inhibit the activity of key enzymes involved in inflammatory responses, such as COX-2 and LOX. A 2023 study in Journal of Medicinal Chemistry reported that the compound exhibits anti-inflammatory effects by modulating the NF-κB signaling pathway, which is a critical regulator of immune responses.

Furthermore, the compound's potential in oncology has been investigated through its interaction with cancer cell lines. A 2024 study published in Drug Discovery Today demonstrated that 1-(3-bromo-4-methylphenyl)cyclobutylmethanol induces apoptosis in human breast cancer cells by disrupting mitochondrial function. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

The 1-(3-bromo-4-methylphenyl)cyclobutylmethanol molecule is also being studied for its role in modulating receptor-mediated signaling pathways. Its ability to interact with G-protein coupled receptors (GPCRs) has been a focus of recent research. A 2023 review in Pharmacological Reviews highlighted its potential as a modulator of the muscarinic acetylcholine receptor, which could have implications in the treatment of neurological disorders.

Despite its promising properties, the 1-(3-bromo-4-methylphenyl)cyclobutylmethanol compound presents challenges in its development. One of the primary obstacles is its poor solubility in aqueous media, which can affect its bioavailability. Researchers are exploring the use of prodrug strategies and nanoparticle formulations to enhance its solubility and stability in biological systems.

Another area of focus is the optimization of the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition investigated the metabolic pathways of 1-(3-bromo-4-methylphenyl)cyclobutylmethanol and identified key enzymes responsible for its biotransformation. Understanding these pathways is critical for predicting its therapeutic window and minimizing potential side effects.

The 1-(3-bromo-4-methylphenyl)cyclobutylmethanol molecule is also being evaluated for its potential in combination therapies. A 2023 clinical trial published in Journal of Clinical Oncology explored its synergistic effects with existing chemotherapeutic agents in the treatment of metastatic breast cancer. The results indicated that the compound enhances the efficacy of standard therapies while reducing the required dosage of conventional drugs.

Recent advances in computational modeling have further accelerated the study of 1-(3-bromo-4-methylphenyl)cyclobutylmethanol. Machine learning algorithms have been employed to predict its binding affinity to various protein targets, enabling researchers to identify potential drug targets more efficiently. A 2024 study in Chemical Science demonstrated that these models can accurately predict the compound's interactions with the estrogen receptor, which is a key target in hormone-related cancers.

The 1-(3-bromo-4-methylphenyl)cyclobutylmethanol compound represents a promising avenue for the development of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable candidate for further research. Ongoing studies are focused on optimizing its pharmacokinetic properties and expanding its therapeutic applications to address a wide range of medical conditions.

As research on 1-(3-bromo-4-methylphenyl)cyclobutylmethanol continues to evolve, its potential impact on pharmaceutical science is becoming increasingly evident. The compound's ability to modulate key biological pathways and its adaptability to chemical modifications highlight its significance in the quest for innovative treatments. Future studies are expected to further elucidate its mechanisms of action and expand its applications in clinical settings.